10.1039/B919888A | Small molecule probes that target Ablkinase†

Small molecule probes that target Ablkinase†

Chemical Communications Pub Date: 2009-12-14 DOI: 10.1039/B919888A

Abstract

Two different strategies, namely a dialdehyde-based cross-linking and photo-affinity labeling, have been developed to generate small molecule activity-based probes (ABPs) for the Abelson (Abl) tyrosine kinase, of which probe 13, derived from the photo-affinity approach, showed specific labeling of Abl kinase present in a crude mammalian proteome.

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Small molecule probes that target Ablkinase†

Abstract

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Journal Name：Chemical Communications

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